Cas no 147920-11-4 (Methanone,(6-hydroxy-1H-indol-2-yl)[4-[3-[(1-methylethyl)amino]-2-pyridinyl]-1-piperazinyl]-)

• Product Name: Methanone,(6-hydroxy-1H-indol-2-yl)[4-[3-[(1-methylethyl)amino]-2-pyridinyl]-1-piperazinyl]-
• CAS No: 147920-11-4
• MF: C₂₁H₂₅N₅O₂
• MW: 379.455504179001
• CID: 188551
• PubChem ID: 454725
• Update Time: 2025-04-19

Methanone,(6-hydroxy-1H-indol-2-yl)[4-[3-[(1-methylethyl)amino]-2-pyridinyl]-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

• Methanone,(6-hydroxy-1H-indol-2-yl)[4-[3-[(1-methylethyl)amino]-2-pyridinyl]-1-piperazinyl]-
• (6-hydroxy-1H-indol-2-yl)-[4-[3-(propan-2-ylamino)pyridin-2-yl]piperazin-1-yl]methanone
• 1-((6-Hydroxy-2-indolyl)carbonyl)-4-(3-(isopropylamino)-2-pyridinyl)piperazine
• 1-[(6-Hydroxy-2-indolyl)carbonyl]-4-[3-(isopropylamino)-2-pyridinyl]piperazine
• (6-hydroxy-1H-indol-2-yl)-[4-[3-(isopropylamino)-2-pyridyl]piperazin-1-yl]methanone
• DTXSID70163833
• BDBM2299
• CHEMBL37080
• 147920-11-4
• 2-({4-[3-(propan-2-ylamino)pyridin-2-yl]piperazin-1-yl}carbonyl)-1H-indol-6-ol

• Inchi： 1S/C21H25N5O2/c1-14(2)23-17-4-3-7-22-20(17)25-8-10-26(11-9-25)21(28)19-12-15-5-6-16(27)13-18(15)24-19/h3-7,12-14,23-24,27H,8-11H2,1-2H3
• InChI Key： OHVUAYIEDTWESZ-UHFFFAOYSA-N
• SMILES： O=C(C1=CC2C=CC(=CC=2N1)O)N1CCN(C2C(=CC=CN=2)NC(C)C)CC1

Computed Properties

• Exact Mass: 379.20105
• Monoisotopic Mass: 379.20082506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• PSA: 84.49